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Compound of Interest

Compound Name: OICR-0547
Cat. No.: B15605429
Get Quote
\ J

This guide provides an in-depth overview of OICR-0547, a crucial negative control compound
for research involving the WDR5-MLL protein-protein interaction. It is intended for researchers,
scientists, and drug development professionals, offering detailed information on its
procurement, properties, and application in relevant experimental settings.

Procurement of OICR-0547

OICR-0547 is available for purchase from several reputable suppliers of research chemicals.
Below is a summary of key information from various vendors. Please note that pricing is subject
to change and should be verified on the respective supplier websites.
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Molecular
. . Molecular .
Supplier CAS Number Purity Weight ( g/mol
Formula
)
MedchemExpres 99.85%][1] or C28H20F3N404[1]
1801873-49-3 542.55[1][2]
s 99.55%([2] [2]
Cayman
) 1801873-49-3 >95%][3] C2sH20F3N404[3]  542.6[3]
Chemical
Cambridge
o 1801873-49-3 99.85%(1] C2sH20F3N4O4[1]  542.55[1]
Bioscience

Physicochemical Properties and Storage

A comprehensive understanding of OICR-0547's properties is essential for its effective use in

experiments.
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Property

Value

Source

Formal Name

1,6-dihydro-N-[4-(4-
morpholinyl)-3'-(4-
morpholinylmethyl)[1,1'-
biphenyl]-3-yl]-6-0x0-4-
(trifluoromethyl)-3-

pyridinecarboxamide

Cayman Chemical[3]

Solubility

DMSO: Sparingly Soluble (1-
10 mg/ml)

Cayman Chemical[3]

Storage Temperature

-20°C

Cayman Chemical[3]

Stability

>4 years

Cayman Chemical[3]

SMILES

FC(F)
(F)C(C(C(NC1=CC(C2=CC(C
N3CCOCC3)=CC=C2)=CC=C
1N4CCOCC4)=0)=CN5)=CC5
=0

Structural Genomics

Consortium[4]

InChl

INChl=1S/C28H29F3N404/c29
-28(30,31)23-16-26(36)32-17-
22(23)27(37)33-24-15-21(4-5-
25(24)35-8-12-39-13-9-35)20-
3-1-2-19(14-20)18-34-6-10-38-
11-7-34/h1-5,14-17H,6-
13,18H2,(H,32,36)(H,33,37)

Structural Genomics

Consortium[4]

Biological Context and Mechanism of Action

OICR-0547 is an inactive analog of OICR-9429, a potent antagonist of the protein-protein
interaction between WD40 repeat protein 5 (WDR5) and Mixed-Lineage Leukemia (MLL). The
WDR5-MLL complex is a key component of SET/MLL histone methyltransferase complexes,
which are responsible for the trimethylation of histone H3 at lysine 4 (H3K4me3)[5]. This
epigenetic mark is crucial for the regulation of gene expression.
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The active compound, OICR-9429, binds to the MLL-binding pocket on WDRS5, thereby
preventing the formation of the functional WDR5-MLL complex and subsequent H3K4
trimethylation[4][5]. In contrast, OICR-0547 is specifically designed to be inactive and does not
bind to WDR5[6][7][8]. This makes it an ideal negative control for in vitro and in vivo
experiments aimed at studying the effects of WDR5-MLL inhibition with OICR-9429.

Signaling Pathway Diagram
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Preparation

Prepare 10 mM Stocks
(OICR-9429, OICR-0547, DMSO) Seed Cells
in DMSO

\‘qeatment

Treat Cells:

- Vehicle (DMSO)
- OICR-9429
- OICR-0547

Analysis
_ Phenotypic Assays
Cell Lysis Qe.g., Proliferation, Differentiation)

Co-lmmunoprecipitatiorj

Western Blot
(H3K4me3, Total H3) (WDR5-MLL)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. OICR-0547 - MedChem Express [bioscience.co.uk]

2. labshake.com [labshake.com]

3. caymanchem.com [caymanchem.com]

4. OICR-9429 | Structural Genomics Consortium [thesgc.org]

5. Pharmacological targeting of the Wdr5-MLL interaction in C/EBPa N-terminal leukemia -
PMC [pmc.ncbi.nlm.nih.gov]

6. medchemexpress.com [medchemexpress.com]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15605429/docs?utm_src=pdf-body-img#a-technical-guide-to-oicr-0547-for-research-professionals
https://www.benchchem.com/product/b15605429?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bioscience.co.uk/product~923674
https://labshake.com/product/df3e32e2-58c1-4f47-9836-390969d73626/-OICR-0547
https://www.caymanchem.com/product/18180/oicr-0547
https://www.thesgc.org/chemical-probes/oicr-9429
https://pmc.ncbi.nlm.nih.gov/articles/PMC4511833/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4511833/
https://www.medchemexpress.com/OICR-0547.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605429?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 7. medchemexpress.com [medchemexpress.com]
e 8. OICR-0547 | OICR-9429[AM X8 | MCE [medchemexpress.cn]

 To cite this document: BenchChem. [A Technical Guide to OICR-0547 for Research
Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15605429/docs#a-technical-guide-to-oicr-0547-for-
research-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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